Cas no 138716-63-9 (5-(3,4-Dichlorophenyl)isoxazole)

5-(3,4-Dichlorophenyl)isoxazole structure

138716-63-9 structure

Product Name:5-(3,4-Dichlorophenyl)isoxazole

CAS No:138716-63-9

MF:C₉H₅Cl₂NO

MW:214.048100233078

CID:1068006

PubChem ID:2736053

Update Time:2025-09-22

5-(3,4-Dichlorophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

- 5-(3,4-Dichlorophenyl)isoxazole
- 5-(3,4-Dichlorophenyl)-1,2-oxazole
- CS-0328808
- Isoxazole, 5-(3,4-dichlorophenyl)-
- PS-7963
- MFCD02183535
- AKOS009159184
- 138716-63-9
- CHEMBL4212320
- DB-306165
- MDL： MFCD02183535
- Inchi： 1S/C9H5Cl2NO/c10-7-2-1-6(5-8(7)11)9-3-4-12-13-9/h1-5H
- InChI Key： IKNOHHYCVNOHER-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1=CC=NO1)Cl

Computed Properties

Exact Mass: 212.9748192g/mol
Monoisotopic Mass: 212.9748192g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 26Å²

5-(3,4-Dichlorophenyl)isoxazole Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

5-(3,4-Dichlorophenyl)isoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D475533-2.5mg	5-(3,4-Dichlorophenyl)isoxazole	138716-63-9		2.5mg	$ 50.00	2022-06-05
TRC	D475533-5mg	5-(3,4-Dichlorophenyl)isoxazole	138716-63-9		5mg	$ 65.00	2022-06-05
TRC	D475533-25mg	5-(3,4-Dichlorophenyl)isoxazole	138716-63-9		25mg	$ 80.00	2022-06-05
Apollo Scientific	OR5-250mg	5-(3,4-Dichlorophenyl)isoxazole	138716-63-9		250mg	£40.00	2025-02-20
A2B Chem LLC	AA58686-1mg	5-(3,4-Dichlorophenyl)isoxazole	138716-63-9	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AA58686-5mg	5-(3,4-Dichlorophenyl)isoxazole	138716-63-9	>95%	5mg	$214.00	2024-04-20
A2B Chem LLC	AA58686-10mg	5-(3,4-Dichlorophenyl)isoxazole	138716-63-9	>95%	10mg	$240.00	2024-04-20
Apollo Scientific	OR5-1g	5-(3,4-Dichlorophenyl)isoxazole	138716-63-9		1g	£100.00	2025-02-20
Apollo Scientific	OR5-5g	5-(3,4-Dichlorophenyl)isoxazole	138716-63-9		5g	£300.00	2025-02-20

5-(3,4-Dichlorophenyl)isoxazole Related Literature

1. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
2. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
5. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106

Related Categories

138716-63-9 (5-(3,4-Dichlorophenyl)isoxazole) Related Products

Recommended suppliers

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Hebei Liye chemical Co.,Ltd

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

SunaTech Inc.

钜澜化工科技(青岛)有限公司

Gold Member

Audited Supplier

CN Supplier

Bulk

钜澜化工科技(青岛)有限公司

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.